N-dibenzo[b,d]furan-3-yl-2,6-dimethoxybenzamide
Overview
Description
N-dibenzo[b,d]furan-3-yl-2,6-dimethoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of benzamides, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of N-dibenzo[b,d]furan-3-yl-2,6-dimethoxybenzamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes and signaling pathways that play a role in inflammation and cancer. It has also been reported to modulate the levels of certain neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurodegenerative disorders.
Biochemical and Physiological Effects
N-dibenzo[b,d]furan-3-yl-2,6-dimethoxybenzamide has been shown to exhibit various biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. The compound has also been shown to induce apoptosis in cancer cells and inhibit the proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-dibenzo[b,d]furan-3-yl-2,6-dimethoxybenzamide is its potential use in the treatment of various diseases. The compound has shown promising results in preclinical studies and may have fewer side effects compared to other drugs. However, one of the limitations of this compound is its low solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research of N-dibenzo[b,d]furan-3-yl-2,6-dimethoxybenzamide. One of the directions is to study its potential use in the treatment of neurodegenerative disorders. The compound has shown promising results in preclinical studies and may have a neuroprotective effect. Another direction is to improve the solubility of the compound by modifying its chemical structure. This may increase its bioavailability and efficacy. Additionally, further studies are needed to understand the mechanism of action of the compound and its potential side effects.
Conclusion
In conclusion, N-dibenzo[b,d]furan-3-yl-2,6-dimethoxybenzamide is a chemical compound that has shown potential therapeutic properties in various scientific research studies. The compound has been studied for its anti-inflammatory, anti-cancer, and anti-viral activities, as well as its potential use in the treatment of neurodegenerative disorders. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of N-dibenzo[b,d]furan-3-yl-2,6-dimethoxybenzamide have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the treatment of various diseases.
Scientific Research Applications
N-dibenzo[b,d]furan-3-yl-2,6-dimethoxybenzamide has shown potential therapeutic properties in various scientific research studies. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. The compound has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-dibenzofuran-3-yl-2,6-dimethoxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO4/c1-24-17-8-5-9-18(25-2)20(17)21(23)22-13-10-11-15-14-6-3-4-7-16(14)26-19(15)12-13/h3-12H,1-2H3,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLOCJMUHGNILHT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)NC2=CC3=C(C=C2)C4=CC=CC=C4O3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.